1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C21H25FN2O.C2H2O4/c22-20-8-6-18(7-9-20)16-24-14-11-19(12-15-24)21(25)23-13-10-17-4-2-1-3-5-17;3-1(4)2(5)6/h1-9,19H,10-16H2,(H,23,25);(H,3,4)(H,5,6)
• InChI Key: VPZSZDRSKFEFBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=CC=C2)CC3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C23H27FN2O5
• Molecular Weight: 430.5 g/mol

Description

1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as a designer drug due to its psychoactive properties. This compound has gained attention among researchers due to its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This compound has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its psychoactive properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its psychoactive properties. It has also been found to have analgesic properties and may be effective in the treatment of pain. Additionally, this compound has been found to have potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate in lab experiments include its psychoactive properties, which can be used in the study of neurological disorders such as depression, anxiety, and addiction. It also has potential use in the study of pain management and as a potential treatment for cancer. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate. One direction is the study of its potential use in the treatment of neurological disorders such as depression, anxiety, and addiction. Another direction is the study of its potential use in pain management and as a potential treatment for cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Scientific Research Applications

1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate has gained attention among researchers due to its potential use in scientific research applications. This compound has been found to have psychoactive properties that can be used in the study of neurological disorders such as depression, anxiety, and addiction. It has also been found to have potential use in the study of pain management and as a potential treatment for cancer.